![molecular formula C8H5N5O B6256077 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one CAS No. 59342-32-4](/img/no-structure.png)
4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one
Overview
Description
4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one is a heterocyclic compound with a five-membered ring structure, consisting of two nitrogen atoms, two carbon atoms, and one oxygen atom. It is a member of the tetrazoloquinazoline family of compounds, which have been widely studied for their potential applications in various scientific fields. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one.
Scientific Research Applications
4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one has a wide range of scientific research applications. It has been used as a starting material in the synthesis of various heterocyclic compounds, including quinazolinones, quinazolines, and tetrazolopyrimidines. It has also been used as a ligand in coordination chemistry, as a catalyst in organic reactions, and as a building block for the synthesis of pharmaceuticals. Additionally, 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one has been used in the synthesis of fluorescent dyes and in the development of fluorescent probes for biological imaging.
Mechanism of Action
The mechanism of action of 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one is not yet fully understood. However, it is known that the compound has a high affinity for certain biological molecules, such as proteins and nucleic acids. This affinity is believed to be due to the presence of nitrogen atoms in the compound, which can interact with the electron-rich sites of the target molecules. Additionally, 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one is believed to be able to form hydrogen bonds with the target molecules, further enhancing its affinity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one are not yet fully understood. However, it has been shown to have a variety of effects on various biological systems. For example, it has been shown to inhibit the growth of certain bacteria, as well as to inhibit the activity of enzymes involved in the metabolism of drugs. Additionally, it has been shown to have an effect on the expression of certain genes, as well as to modulate the activity of certain receptors.
Advantages and Limitations for Lab Experiments
The use of 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one in laboratory experiments offers several advantages. One of the main advantages is that the compound is relatively stable and can be stored for long periods of time. Additionally, the compound is relatively easy to synthesize and can be used in a variety of reactions. However, there are also some limitations associated with the use of 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one in laboratory experiments. For example, the compound is not water soluble and must be dissolved in an organic solvent before use. Additionally, the compound is not very soluble in most organic solvents, which can limit its use in certain reactions.
Future Directions
Given the wide range of potential applications for 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one, there are a number of potential future directions for research. One potential direction is the development of novel methods for the synthesis of the compound. Additionally, further research could be conducted on the biochemical and physiological effects of the compound, as well as on its mechanism of action. Furthermore, research could be conducted into the development of new fluorescent probes based on the compound, as well as into the development of new pharmaceuticals based on the compound. Finally, research could be conducted into the potential applications of the compound in the fields of drug delivery and nanotechnology.
Synthesis Methods
The synthesis of 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one can be accomplished using a variety of methods. The most common synthesis methods involve the reaction of an amine with a nitrile in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction of an amine with a nitrile results in the formation of a tetrazole ring. This reaction can also be carried out using a catalytic amount of a metal salt, such as copper(I) chloride or copper(II) sulfate. Alternatively, 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one can be synthesized from a nitrile and a hydrazine in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one involves the reaction of 2-aminobenzonitrile with sodium azide to form 2-azido-1-benzonitrile, which is then reacted with ethyl acetoacetate to form 4-azido-3-cyano-5-oxo-5H-[1,2,3]triazolo[4,5-d]pyrimidine. This compound is then reacted with hydrazine hydrate to form 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one.", "Starting Materials": [ "2-aminobenzonitrile", "sodium azide", "ethyl acetoacetate", "hydrazine hydrate" ], "Reaction": [ "2-aminobenzonitrile is reacted with sodium azide in DMF at 80°C for 24 hours to form 2-azido-1-benzonitrile.", "2-azido-1-benzonitrile is then reacted with ethyl acetoacetate in ethanol at reflux for 24 hours to form 4-azido-3-cyano-5-oxo-5H-[1,2,3]triazolo[4,5-d]pyrimidine.", "4-azido-3-cyano-5-oxo-5H-[1,2,3]triazolo[4,5-d]pyrimidine is then reacted with hydrazine hydrate in ethanol at reflux for 24 hours to form 4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one." ] } | |
CAS RN |
59342-32-4 |
Product Name |
4H,5H-[1,2,3,4]tetrazolo[1,5-a]quinazolin-5-one |
Molecular Formula |
C8H5N5O |
Molecular Weight |
187.2 |
Purity |
0 |
Origin of Product |
United States |
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